Cas no 62394-29-0 (2(1H)-Naphthalenone, octahydro-8a-(1-propenyl)-, cis-)

2(1H)-Naphthalenone, octahydro-8a-(1-propenyl)-, cis- structure
62394-29-0 structure
Product Name:2(1H)-Naphthalenone, octahydro-8a-(1-propenyl)-, cis-
CAS No:62394-29-0
MF:C13H20O
MW:192.297304153442
CID:446410
PubChem ID:71386857
Update Time:2025-04-19

2(1H)-Naphthalenone, octahydro-8a-(1-propenyl)-, cis- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Naphthalenone, octahydro-8a-(1-propenyl)-, cis-
    • (4aS,8aS)-8a-prop-1-enyl-1,3,4,4a,5,6,7,8-octahydronaphthalen-2-one
    • 62394-29-0
    • (4aS,8aS)-8a-(Prop-1-en-1-yl)octahydronaphthalen-2(1H)-one
    • DTXSID70809007
    • Inchi: 1S/C13H20O/c1-2-8-13-9-4-3-5-11(13)6-7-12(14)10-13/h2,8,11H,3-7,9-10H2,1H3/t11-,13+/m0/s1
    • InChI Key: FPKVIUMSHDUTOL-WCQYABFASA-N
    • SMILES: O=C1CC[C@@H]2CCCC[C@]2(C=CC)C1

Computed Properties

  • Exact Mass: 192.1515
  • Monoisotopic Mass: 192.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

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